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Compound of Interest

Compound Name: SN34037

Cat. No.: B13438155

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling investigational compounds like SN34037. This document
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a secure and efficient research environment. SN34037 is identified as
a specific inhibitor of Aldo-keto reductase 1C3 (AKR1C3) and is utilized in cancer research.[1]
Due to the limited availability of comprehensive safety data, adherence to stringent safety
protocols is critical.

Personal Protective Equipment (PPE)

A foundational aspect of safely handling SN34037 is the consistent and correct use of Personal
Protective Equipment (PPE). The following table summarizes the recommended PPE based on
available safety data sheets and general laboratory best practices.
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PPE Category Item Specifications

Must be equipped with side-
Eye and Face Protection Safety Goggles shields to protect against

splashes.

Chemical-resistant gloves are

mandatory. The specific glove
Hand Protection Protective Gloves material should be chosen

based on the solvent used and

breakthrough time.

Alab coat or gown made of a
Body Protection Impervious Clothing material resistant to chemical

permeation is required.

To be used in situations where
ventilation is inadequate or if
there is a risk of inhaling dust

Respiratory Protection Suitable Respirator or aerosols. The type of
respirator should be selected
based on the potential

exposure concentration.

Operational Plans: Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure risk and maintain the
integrity of SN34037.

Handling:

o Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the
inhalation of any dust or vapors.[2]

« Avoid all direct contact with the skin and eyes.[2]

» Take precautionary measures to prevent the formation of dust and aerosols during handling.

[2]
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 After handling, wash hands and any exposed skin thoroughly.
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

e The recommended storage temperature for the solid powder is -20°C for up to one month.[2]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is vital.

Emergency Situation Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[2]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact , . C
clothing and seek medical attention if irritation

persists.[2]

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation o o ] ) )

artificial respiration. Seek immediate medical

attention.[2]

Do not induce vomiting. Wash out the mouth

Ingestion ) ] ) ] )
with water. Seek immediate medical attention.[2]

Evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill

Spil with an inert material and place it in a suitable
container for disposal. Ventilate the area and
wash the spill site after material pickup is

complete.
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Disposal Plan

The disposal of SN34037 and any contaminated materials must be conducted in strict
accordance with local, state, and federal regulations for hazardous waste.

Disposal of Unused SN34037:

o Dispose of the substance at a licensed professional waste disposal service.
e Do not allow the material to be released into the environment.

Disposal of Contaminated Materials:

o All materials that have come into contact with SN34037, including gloves, lab coats, and
absorbent materials from spills, should be treated as hazardous waste.

¢ Place these materials in a sealed and clearly labeled container for hazardous waste
disposal.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of SN34037. It is
important to note that much of the data is currently unavailable.
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Property Value

Molecular Formula C15H19CI2N302
Molecular Weight 344.24 g/mol [1]
Appearance Solid[2]

Melting Point 217-221°C[2]

Boiling Point 452°C at 760 mmHg[2]
Flash Point 227.2°C[2]

Solubility No data available
Vapor Pressure No data available[2]
Density No data available[2]

Toxicological and Ecological Information

Currently, there is no specific data available regarding the toxicological and ecological
properties of SN34037. The absence of this information underscores the need for cautious
handling and the prevention of any environmental release.

Experimental Workflow and Signaling Pathway
Diagrams

To provide a clearer understanding of the operational and safety workflows, the following
diagrams have been generated.
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Storage

Store at -20°C

Keep container tightly closed

Handling

Wear appropriate PPE

Work in a fume hood

Avoid contact and inhalation

Wash hands after handling

Click to download full resolution via product page

SN34037 Handling and Storage Workflow
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Exposure Event

Immediaie Actions

Remove from exposure

:

Administer First Aid

:

Seek Medical Attention

Reporting

Notify Supervisor

Document Incident
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Emergency Response Plan for SN34037 Exposure
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Unused SN34037 Contaminated Materials

Segregate as Hazardous Waste

Package in Labeled Container

Arrange for Professional Disposal
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Disposal Workflow for SN34037 and Contaminated Materials

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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